![molecular formula C18H19NO4 B2709398 2-Oxo-2-(phenethylamino)ethyl 4-methoxybenzoate CAS No. 1002242-01-4](/img/structure/B2709398.png)
2-Oxo-2-(phenethylamino)ethyl 4-methoxybenzoate
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Description
2-Oxo-2-(phenethylamino)ethyl 4-methoxybenzoate, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white, odorless, and tasteless powder that works by blocking nerve signals in the body. Benzocaine is also used in various over-the-counter products such as throat sprays and cough drops.
Scientific Research Applications
- Anticancer Potential : Researchers have investigated the compound’s potential as an anticancer agent. Its unique chemical structure may interfere with cancer cell growth pathways, making it a candidate for further study in cancer therapy .
- Targeted Drug Delivery : The ester moiety in this compound could be harnessed for targeted drug delivery. By modifying the side chains, scientists aim to enhance drug specificity and reduce side effects.
- Building Block for Synthesis : Chemists use 2-oxo-2-(phenethylamino)ethyl 4-methoxybenzoate as a building block in organic synthesis. Its versatile structure allows for the creation of more complex molecules.
- Catalysis and Asymmetric Synthesis : The compound’s chiral center makes it valuable for asymmetric synthesis. Researchers explore its use as a catalyst or ligand in enantioselective reactions .
- Surface Coatings : The compound’s ester functionality could be employed in surface coatings. Researchers investigate its adhesion properties and resistance to environmental factors.
- Neuroprotective Effects : Some studies suggest that derivatives of this compound may exhibit neuroprotective properties. Researchers investigate their impact on neuronal health and neurodegenerative diseases .
- GABA Receptor Modulation : The phenethylamine moiety may interact with GABA receptors, potentially influencing neurotransmission and behavior.
- Biochemical Assays : Scientists use 2-oxo-2-(phenethylamino)ethyl 4-methoxybenzoate in biochemical assays to study enzyme inhibition, receptor binding, and cellular responses .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Reactions
Materials Science and Surface Modification
Pharmacology and Neuropharmacology
Natural Product Chemistry and Bioactivity
Environmental Chemistry and Analytical Methods
properties
IUPAC Name |
[2-oxo-2-(2-phenylethylamino)ethyl] 4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-22-16-9-7-15(8-10-16)18(21)23-13-17(20)19-12-11-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTCZXLXLAIZGFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OCC(=O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2-Phenylethyl)carbamoyl]methyl 4-methoxybenzoate |
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